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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)-L-glycine-d2

Cat. No.: B12413893 Get Quote

For researchers, scientists, and drug development professionals, the procurement of high-

purity, isotopically labeled compounds is a critical step in ensuring the accuracy and

reproducibility of experimental results. This guide provides an in-depth overview of the

commercial availability of 2-(4-Hydroxyphenyl)-L-glycine-d2, a deuterated analog of the non-

proteinogenic amino acid. This compound is of significant interest for use as an internal

standard in quantitative analytical methods such as mass spectrometry (MS) and nuclear

magnetic resonance (NMR) spectroscopy.

Commercial Suppliers
Identifying reliable commercial sources for specialized isotopic compounds is paramount.

Based on current catalog information, the following suppliers have been identified as potential

sources for 2-(4-Hydroxyphenyl)-L-glycine-d2. It is important to note that while these

suppliers list the product, detailed quantitative specifications are typically provided upon direct

inquiry.

Table 1: Identified Commercial Suppliers of 2-(4-Hydroxyphenyl)-L-glycine-d2
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Notes

MedChem

Express

2-(4-

Hydroxyph

enyl)-L-

glycine-d2

HY-

144359S

1213379-

02-2

C₈H₇D₂NO

₃
169.17

Listed as a

deuterium-

labeled 2-

(4-

Hydroxyph

enyl)-L-

glycine.[1]

[2][3]

Felix

Chemical

2-(4-

Hydroxyph

enyl)-L-

glycine-d2

F743169
1213379-

02-2

C₈H₇D₂NO

₃
169.17

Described

as the

deuterium-

labeled

form of 2-

(4-

Hydroxyph

enyl)-L-

glycine.[4]

Table 2: Key Technical Data (Available Upon Request)

Supplier Purity
Isotopic
Enrichment

Available
Quantities

Price
Certificate
of Analysis

MedChemEx

press
Inquire Inquire

1 mg, 5 mg

(other sizes

may be

available)

Inquire Available

Felix

Chemical
Inquire Inquire Inquire Inquire Available
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The primary application for 2-(4-Hydroxyphenyl)-L-glycine-d2 is as an internal standard in

bioanalytical and drug metabolism studies.[1] The incorporation of deuterium atoms results in a

mass shift, allowing for its clear differentiation from the endogenous, non-labeled analyte in

mass spectrometry-based assays. This is crucial for accurate quantification in complex

biological matrices such as plasma, urine, or tissue homogenates.

While specific experimental protocols for the use of 2-(4-Hydroxyphenyl)-L-glycine-d2 are not

readily available in public literature, a general workflow for its application as an internal

standard in an LC-MS/MS assay would follow the principles outlined below.

General Experimental Protocol for Quantification using
a Deuterated Internal Standard

Preparation of Standard Solutions:

Prepare a stock solution of 2-(4-Hydroxyphenyl)-L-glycine-d2 in a suitable solvent (e.g.,

methanol, DMSO).

Prepare a series of working standard solutions by diluting the stock solution to known

concentrations.

Similarly, prepare stock and working solutions of the non-labeled analyte (2-(4-

Hydroxyphenyl)-L-glycine).

Sample Preparation:

To an aliquot of the biological sample (e.g., plasma), add a known amount of the 2-(4-
Hydroxyphenyl)-L-glycine-d2 internal standard solution.

Perform a protein precipitation or liquid-liquid extraction to remove interfering substances.

Evaporate the organic solvent and reconstitute the residue in the mobile phase.

LC-MS/MS Analysis:

Inject the prepared sample into an LC-MS/MS system.
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Develop a chromatographic method to separate the analyte and internal standard from

other matrix components.

Optimize the mass spectrometer settings for the detection of both the analyte and the

deuterated internal standard. This will involve selecting appropriate precursor and product

ions for multiple reaction monitoring (MRM).

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte standards.

Determine the concentration of the analyte in the biological samples by interpolating their

peak area ratios on the calibration curve.

Workflow for Sourcing and Quality Control
The following diagram illustrates a logical workflow for a researcher to source and verify the

quality of 2-(4-Hydroxyphenyl)-L-glycine-d2 for research purposes.
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Figure 1. Workflow for sourcing and quality control of 2-(4-Hydroxyphenyl)-L-glycine-d2.
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Conclusion
2-(4-Hydroxyphenyl)-L-glycine-d2 is a valuable tool for researchers requiring precise

quantification of its non-labeled counterpart. While commercial availability is limited to a few

specialized suppliers, the compound can be sourced with proper inquiry. It is essential for

researchers to perform their own quality control to verify the identity, purity, and isotopic

enrichment of the compound to ensure the integrity of their experimental data. The general

protocol and workflow provided in this guide offer a framework for the successful procurement

and application of this deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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